Cas no 862809-74-3 (2-phenyl-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylacetamide)
2-phenyl-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-phenyl-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylacetamide
- Benzeneacetamide, N-[5-(2-pyridinyl)-1,3,4-oxadiazol-2-yl]-
- 2-phenyl-N-(5-(pyridin-2-yl)-1,3,4-oxadiazol-2-yl)acetamide
- 2-phenyl-N-[5-(pyridin-2-yl)-1,3,4-oxadiazol-2-yl]acetamide
- AKOS024586764
- 862809-74-3
- F0608-0914
- SR-01000007646
- SR-01000007646-1
- 2-phenyl-N-(5-pyridin-2-yl-1,3,4-oxadiazol-2-yl)acetamide
-
- Inchi: 1S/C15H12N4O2/c20-13(10-11-6-2-1-3-7-11)17-15-19-18-14(21-15)12-8-4-5-9-16-12/h1-9H,10H2,(H,17,19,20)
- InChI Key: PCFVEZCWJICXLL-UHFFFAOYSA-N
- SMILES: C1(CC(NC2=NN=C(C3=NC=CC=C3)O2)=O)=CC=CC=C1
Computed Properties
- Exact Mass: 280.09602564g/mol
- Monoisotopic Mass: 280.09602564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 80.9Ų
Experimental Properties
- Density: 1.328±0.06 g/cm3(Predicted)
- pka: 11.82±0.70(Predicted)
2-phenyl-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0608-0914-2μmol |
2-phenyl-N-[5-(pyridin-2-yl)-1,3,4-oxadiazol-2-yl]acetamide |
862809-74-3 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0608-0914-5μmol |
2-phenyl-N-[5-(pyridin-2-yl)-1,3,4-oxadiazol-2-yl]acetamide |
862809-74-3 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0608-0914-10μmol |
2-phenyl-N-[5-(pyridin-2-yl)-1,3,4-oxadiazol-2-yl]acetamide |
862809-74-3 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0608-0914-20μmol |
2-phenyl-N-[5-(pyridin-2-yl)-1,3,4-oxadiazol-2-yl]acetamide |
862809-74-3 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0608-0914-1mg |
2-phenyl-N-[5-(pyridin-2-yl)-1,3,4-oxadiazol-2-yl]acetamide |
862809-74-3 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0608-0914-2mg |
2-phenyl-N-[5-(pyridin-2-yl)-1,3,4-oxadiazol-2-yl]acetamide |
862809-74-3 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0608-0914-3mg |
2-phenyl-N-[5-(pyridin-2-yl)-1,3,4-oxadiazol-2-yl]acetamide |
862809-74-3 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0608-0914-4mg |
2-phenyl-N-[5-(pyridin-2-yl)-1,3,4-oxadiazol-2-yl]acetamide |
862809-74-3 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0608-0914-5mg |
2-phenyl-N-[5-(pyridin-2-yl)-1,3,4-oxadiazol-2-yl]acetamide |
862809-74-3 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0608-0914-10mg |
2-phenyl-N-[5-(pyridin-2-yl)-1,3,4-oxadiazol-2-yl]acetamide |
862809-74-3 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-phenyl-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylacetamide Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 2-phenyl-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylacetamide
Introduction to Compound with CAS No. 862809-74-3 and Product Name: 2-phenyl-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylacetamide
The compound with the CAS number 862809-74-3 and the product name 2-phenyl-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylacetamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.
2-phenyl-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylacetamide is characterized by its complex molecular structure, which integrates several pharmacophoric elements that contribute to its unique pharmacological profile. The presence of a phenyl ring, a pyridine moiety, and an oxadiazole core suggests that this compound may exhibit multiple modes of action, making it a promising candidate for further investigation in drug discovery.
Recent studies have highlighted the importance of oxadiazole derivatives in medicinal chemistry. Oxadiazole rings are known for their stability and ability to interact with various biological targets, including enzymes and receptors. The incorporation of a phenyl group and a pyridine substituent further enhances the compound's potential by introducing additional binding sites and improving solubility. These structural features make 2-phenyl-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylacetamide an intriguing molecule for the development of novel therapeutic agents.
In the realm of drug discovery, the exploration of heterocyclic compounds has been a cornerstone of innovation. The oxadiazole scaffold, in particular, has been extensively studied for its role in various pharmacological applications. Researchers have demonstrated that oxadiazole derivatives can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The compound in question, 862809-74-3, aligns with this trend by combining an oxadiazole core with other functional groups that may enhance its biological activity.
The pyridine moiety in 2-phenyl-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylacetamide is particularly noteworthy. Pyridine derivatives are well-documented for their ability to interact with biological targets such as kinases and ion channels. This feature suggests that the compound may have potential applications in the treatment of diseases associated with these targets. For instance, pyridine-based compounds have been explored for their efficacy in oncology and neurology.
Moreover, the phenyl ring in the molecular structure contributes to the compound's lipophilicity and binding affinity. Phenyl derivatives are frequently incorporated into drug molecules due to their ability to enhance membrane permeability and improve pharmacokinetic properties. The combination of these structural elements in 862809-74-3 suggests a multifaceted approach to drug design, potentially offering advantages over single-target agents.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy. Molecular modeling studies have shown that 2-phenyl-N-5-(pyridin-2-yi)-1,3,4-oXadiazol_22_y acetamide may interact with various protein targets involved in disease pathways. These predictions provide a foundation for experimental validation and highlight the compound's potential as a lead molecule for drug development.
In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments suggest that it exhibits inhibitory activity against certain enzymes relevant to inflammatory diseases. The mechanism of action appears to involve modulation of signaling pathways that are critical in regulating immune responses. This finding aligns with current trends in drug discovery aimed at developing immunomodulatory therapies.
The synthesis of 862809_74_3 has also been optimized to ensure high yield and purity. Modern synthetic methodologies have allowed chemists to construct complex molecules with precision, reducing impurities that could affect biological activity. The synthetic route involves multi-step reactions that incorporate key functional groups while maintaining structural integrity.
As research progresses, the therapeutic potential of 2_phenil_N_5_(pyridin_2_yi)_1_3_4_oXadiazol_22_y acetamide is likely to be further explored through preclinical studies. These studies will provide valuable insights into its safety profile and efficacy across different disease models. The integration of computational modeling with experimental validation represents a synergistic approach that accelerates the drug discovery process.
The significance of this compound extends beyond its immediate therapeutic applications. It serves as a platform for exploring new chemical entities (NCEs) that may lead to breakthroughs in treating complex diseases. The structural features that make it unique also provide opportunities for designing analogs with enhanced properties.
In conclusion,86_2809_74_3_and its corresponding product name, _'__'__'__'__'_ _'__'__'_ _'__'__'_ _'__'__, represent a promising advancement in pharmaceutical research._ _The combination_of_structural_elements_such_as_the_phenil_ring_and_pyridine_moiety_with_an_oXadiazole_core_enables_this_compound_to_interact_with_multiple_biological_targets._ _Further_research_and_development_will_be_crucial_in_unveiling_its_full_potential_in_drug_discovery_and_therapeutic_applications._
862809-74-3 (2-phenyl-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)